Cas no 19549-89-4 (1-Heptene,3,3-dimethyl-)

• Product Name: 1-Heptene,3,3-dimethyl-
• CAS No: 19549-89-4
• MF: C₉H₁₈
• MW: 126.239223003387
• CID: 185670
• PubChem ID: 423787
• Update Time: 2025-04-19

1-Heptene,3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Heptene,3,3-dimethyl-
• 3,3-DIMETHYL-1-HEPTENE
• 3,3-dimethylhept-1-ene
• 1-Heptene,3,3-dimethyl
• 3,3-Dimethyl-1-hepten
• 3,3-Dimethyl-hept-1-en
• 3,3-dimethyl-hept-1-ene
• 3,3-dimethylheptene-1
• Nsc157573
• AKOS006271535
• NSC-157573
• WETAFQBUDAJCAM-UHFFFAOYSA-N
• 19549-89-4
• DTXSID40329782
• 3,3-dimethyl-1 -heptene

• Inchi： 1S/C9H18/c1-5-7-8-9(3,4)6-2/h6H,2,5,7-8H2,1,3-4H3
• InChI Key： WETAFQBUDAJCAM-UHFFFAOYSA-N
• SMILES： C(C=C)(C)(C)CCCC

Computed Properties

• Exact Mass: 126.14100
• Monoisotopic Mass: 126.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 80
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7520 (estimate)
• Melting Point: -89.14°C (estimate)
• Boiling Point: 144.42°C (estimate)
• Flash Point: 27.8°C
• Refractive Index: 1.4124 (estimate)
• PSA: 0.00000
• LogP: 3.38880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Unsaturated aliphatic hydrocarbons